1-(2,3-dichlorobenzyl)-4-piperidinol

• IUPAC Name: 1-[(2,3-dichlorophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C12H15Cl2NO/c13-11-3-1-2-9(12(11)14)8-15-6-4-10(16)5-7-15/h1-3,10,16H,4-8H2
• InChI Key: NDZGUYPUCKQBJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol

Description

Synthesis Analysis

Synthesis of related compounds often involves condensation reactions, utilizing precursors such as benzaldehyde and acetoacetate in the presence of catalysts like piperidine, indicating a methodological approach to synthesizing complex molecules with specific substituents, such as chloro and methoxy groups on the benzene ring (Kumar et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds closely related to 1-(2,3-dichlorobenzyl)-4-piperidinol often features specific ring conformations and bonding patterns. For instance, the piperidin-4-one ring can adopt an envelope conformation, with analyses revealing dihedral angles and hydrogen bonding forming supramolecular chains (Basiri et al., 2011).

Chemical Reactions and Properties

Chemical properties of similar compounds include the ability to undergo Knoevenagel condensation reactions and form hydrogen bonds, which are crucial for their reactivity and interactions. These aspects are essential for understanding the chemical behavior and potential applications of these compounds (Kumar et al., 2016).

Physical Properties Analysis

The physical properties, such as crystal structure and hydrogen bonding patterns, significantly influence the stability and solubility of these compounds. Studies often employ X-ray crystallography to elucidate these properties, providing insights into the compounds' potential practical applications (Basiri et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction capabilities, are determined by the compounds' structural features, such as the presence of substituents on the piperidine ring and their positions. These properties are critical for predicting the behavior of these compounds in chemical reactions and their potential as intermediates in organic synthesis (Kumar et al., 2016).